Cas no 50488-44-3 (4-Bromo-2-methylquinoline)

4-Bromo-2-methylquinoline is a halogenated quinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its bromine substituent at the 4-position and methyl group at the 2-position make it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The compound's well-defined reactivity and stability under various conditions enhance its applicability in medicinal chemistry, particularly in the development of bioactive molecules. Its crystalline solid form and high purity further ensure reproducibility in synthetic workflows. This compound is particularly valued for its role in the preparation of advanced intermediates for drug discovery and material science applications.
4-Bromo-2-methylquinoline structure
4-Bromo-2-methylquinoline structure
Product Name:4-Bromo-2-methylquinoline
CAS No:50488-44-3
MF:C10H8BrN
MW:222.081221580505
MDL:MFCD02278398
CID:839425
PubChem ID:15560677
Update Time:2025-05-28

4-Bromo-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methylquinoline
    • 2-Methyl-4-bromoquinoline
    • 4-Brom-2-methyl-chinolin
    • 4-bromo-2-methyl-quinoline
    • 4-bromo-2-methylquinolinone
    • Quinoline,4-bromo-2-methyl
    • 4-Bromoquinaldine
    • MDL： MFCD02278398
    • Inchi： 1S/C10H8BrN/c1-7-6-9(11)8-4-2-3-5-10(8)12-7/h2-6H,1H3
    • InChI Key： BGIRQGWGBRSRGK-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C)N=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 220.98400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0

Experimental Properties

  • Boiling Point: 88-90 ºC (1 Torr)
  • PSA: 12.89000
  • LogP: 3.30570

4-Bromo-2-methylquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-2-methylquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 $102 2021-08-05
Chemenu
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Alichem
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Alichem
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 $289.00 2023-09-01
TRC
B697683-25mg
4-Bromo-2-methylquinoline
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 $ 64.00 2023-04-18
TRC
B697683-50mg
4-Bromo-2-methylquinoline
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50mg
 $ 75.00 2023-04-18
TRC
B697683-100mg
4-Bromo-2-methylquinoline
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100mg
 $ 87.00 2023-04-18
TRC
B697683-250mg
4-Bromo-2-methylquinoline
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250mg
 $ 98.00 2023-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KQ241-5g
4-Bromo-2-methylquinoline
 50488-44-3 97%
5g
 3160.0CNY 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KQ241-200mg
4-Bromo-2-methylquinoline
 50488-44-3 97%
200mg
 240.0CNY 2021-08-05

4-Bromo-2-methylquinoline Production Method

4-Bromo-2-methylquinoline Related Literature

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